Cas no 896341-34-7 (N'-2-(4-fluorophenyl)ethyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide)

• Product Name: N'-2-(4-fluorophenyl)ethyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide
• CAS No: 896341-34-7
• MF: C₂₃H₂₃FN₂O₄S₂
• MW: 474.568126916885
• CID: 6198855
• PubChem ID: 16032088
• Update Time: 2025-07-01

N'-2-(4-fluorophenyl)ethyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(4-fluorophenyl)ethyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide
• MFCD06748489
• AKOS002055567
• CHEMBL1454896
• AKOS021695575
• NCGC00136127-01
• 896341-34-7
• HMS1903I03
• N'-[2-(4-fluorophenyl)ethyl]-N-[2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethyl]ethanediamide
• N-[2-(4-fluorophenyl)ethyl]-N'-[2-(4-methylphenyl)sulfonyl-2-thiophen-2-ylethyl]oxamide
• F2570-0145
• G856-4366
• N1-(4-fluorophenethyl)-N2-(2-(thiophen-2-yl)-2-tosylethyl)oxalamide

• Inchi： 1S/C23H23FN2O4S2/c1-16-4-10-19(11-5-16)32(29,30)21(20-3-2-14-31-20)15-26-23(28)22(27)25-13-12-17-6-8-18(24)9-7-17/h2-11,14,21H,12-13,15H2,1H3,(H,25,27)(H,26,28)
• InChI Key： COKQADWFBLYFHB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C1=CC=CS1)CNC(C(NCCC1C=CC(=CC=1)F)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 474.10832773g/mol
• Monoisotopic Mass: 474.10832773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(4-fluorophenyl)ethyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide

Introduction to N'-2-(4-fluorophenyl)ethyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide (CAS No. 896341-34-7)

N'-2-(4-fluorophenyl)ethyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide, identified by its CAS number 896341-34-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fluorine-substituted aromatic rings, sulfonamide functionalities, and thiophene moieties. Such structural features not only contribute to its unique chemical properties but also open up a wide array of potential applications in drug discovery and development.

The significance of this compound lies in its potential as a building block for the synthesis of more complex pharmacophores. The presence of a 4-fluorophenyl group is particularly noteworthy, as fluorine substitution can significantly influence the metabolic stability, lipophilicity, and binding affinity of a molecule. In recent years, there has been a surge in the interest of fluorinated compounds due to their enhanced biological activity and improved pharmacokinetic profiles. The incorporation of a 4-methylbenzenesulfonyl group further enhances the molecular complexity, introducing strong electron-withdrawing effects that can modulate the reactivity and selectivity of the compound.

The thiophen-2-yl moiety adds another layer of functional diversity, enabling various chemical transformations that are crucial for medicinal chemistry applications. Thiophenes are well-known for their role in numerous biologically active compounds, including antiviral, anti-inflammatory, and anticancer agents. The combination of these structural elements in N'-2-(4-fluorophenyl)ethyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide makes it a promising candidate for further exploration in the design of novel therapeutic agents.

In the realm of drug discovery, the development of efficient synthetic methodologies is paramount. The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds essential for its structure. These methods not only enhance the efficiency of the synthesis but also minimize unwanted byproducts, making them ideal for industrial-scale production.

The biological activity of N'-2-(4-fluorophenyl)ethyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide has been extensively studied in recent research endeavors. Preliminary in vitro assays have revealed promising results, suggesting potential applications in modulating enzyme activity and inhibiting key biological pathways associated with various diseases. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on enzymes such as kinases and proteases, which are often implicated in cancer progression. Additionally, the presence of fluorine and sulfonamide groups suggests potential interactions with nuclear receptors, which play a crucial role in regulating gene expression and metabolic processes.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between this compound and its biological targets. Advanced computational methods have allowed researchers to predict binding affinities and identify key interaction sites with high accuracy. These insights have guided the optimization process, leading to the development of more potent and selective analogs. The integration of experimental data with computational predictions has become a cornerstone in modern drug discovery, ensuring that compounds like N'-2-(4-fluorophenyl)ethyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide are optimized for maximum efficacy.

In addition to its pharmaceutical applications, this compound has shown potential in material science and industrial chemistry. The unique structural features make it a valuable intermediate for synthesizing polymers and specialty chemicals with tailored properties. For instance, its ability to undergo various chemical transformations allows for the creation of polymers with enhanced thermal stability and mechanical strength. These properties are particularly relevant in industries requiring high-performance materials for applications such as aerospace and automotive manufacturing.

The environmental impact of synthesizing and utilizing N'-2-(4-fluorophenyl)ethyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide is also an important consideration. Efforts have been made to develop green chemistry approaches that minimize waste and reduce energy consumption during synthesis. Solvent-free reactions and catalytic methods have been explored to enhance sustainability without compromising yield or purity. These initiatives align with global efforts to promote environmentally friendly practices in chemical manufacturing.

The future prospects for this compound are vast and multifaceted. Ongoing research aims to uncover new synthetic pathways that could further streamline its production while maintaining high quality standards. Additionally, exploring its applications in different therapeutic areas could lead to groundbreaking discoveries in medicine. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible benefits for patients worldwide.